Cas no 247167-54-0 (2(5H)-Furanone, 4-bromo-5-(bromomethylene)-, (5Z)-)

4-Bromo-5-(bromomethylene)-2(5H)-furanone, (5Z)-, is a brominated furanone derivative with significant utility in synthetic organic chemistry. Its highly reactive bromomethylene and bromo substituents make it a valuable intermediate for constructing complex heterocyclic frameworks, particularly in the synthesis of bioactive molecules and functional materials. The (5Z)-configuration ensures precise stereochemical control in downstream reactions. This compound is particularly advantageous in electrophilic addition and cyclization reactions due to its electron-deficient furanone core. Its stability under controlled conditions allows for efficient handling and storage, while its reactivity enables selective modifications, making it a versatile building block for pharmaceuticals, agrochemicals, and advanced material research.

2(5H)-Furanone, 4-bromo-5-(bromomethylene)-, (5Z)- structure

247167-54-0 structure

Product Name:2(5H)-Furanone, 4-bromo-5-(bromomethylene)-, (5Z)-

CAS No:247167-54-0

MF:C₅H₂Br₂O₂

MW:253.876180171967

MDL:MFCD16875408

CID:2102847

PubChem ID:329757998

Update Time:2025-10-19

2(5H)-Furanone, 4-bromo-5-(bromomethylene)-, (5Z)- Chemical and Physical Properties

Names and Identifiers

- 2(5H)-Furanone, 4-bromo-5-(bromomethylene)-, (5Z)-
- (Z-)-4-BroMo-5-(broMoMethylene)-2(5H)-furanone
- Furanone C-30
- (Z)-5-(Bromomethylene)-4-bromofuran-2(5H)-one
- Furanone C 30
- DPGLBHQUHFJRJS-RQOWECAXSA-N
- 247167-54-0
- (Z-)-4-Bromo-5-(bromomethylene)-2(5H)-furanone, >=97.0% (GC)
- CS-0120371
- 32323-47-0
- Furanone C30
- MFCD16875408
- 4-Bromo-5-(bromomethylene)furan-2(5H)-one
- AKOS037646413
- (5Z)-4-bromo-5-(bromomethylidene)furan-2-one
- (5z)-4-bromo-5-(bromomethylene)-2(5h)-furanone
- (5Z)-4-bromo-5-(bromomethylidene)-2,5-dihydrofuran-2-one
- AS-68636
- HY-131011
- E89213
- SCHEMBL1960492
- CHEMBL1253219
- 4-bromo-5-(bromomethylene)-2(5H)-furanone
- (Z)-4-bromo-5-(bromomethylene)furan-2(5H)-one
- DA-63638
- XJA16754
- (Z)-4-Bromo-5-(brommethylen)-2(5H)-furanone
- MDL： MFCD16875408
- Inchi： 1S/C5H2Br2O2/c6-2-4-3(7)1-5(8)9-4/h1-2H/b4-2-
- InChI Key： DPGLBHQUHFJRJS-RQOWECAXSA-N
- SMILES： BrC1=CC(=O)O/C/1=C\Br

Computed Properties

Exact Mass: 253.84011g/mol
Monoisotopic Mass: 251.84215g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 2.650±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 97-99 ºC
Boiling Point: 205.9±40.0 ºC (760 Torr),
Flash Point: 78.3±27.3 ºC,
Solubility: Slightly soluble (6.3 g/l) (25 º C),

2(5H)-Furanone, 4-bromo-5-(bromomethylene)-, (5Z)- Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：−20°C

2(5H)-Furanone, 4-bromo-5-(bromomethylene)-, (5Z)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D768789-10mg	2(5H)-Furanone, 4-bromo-5-(bromomethylene)-, (5Z)-	247167-54-0	97.0%	10mg	$425	2024-06-07
abcr	AB470828-10 mg	Furanone C30, min.97% (GC); .	247167-54-0		10mg	€104.50	2023-07-18
abcr	AB470828-25 mg	Furanone C30, min.97% (GC); .	247167-54-0		25mg	€209.00	2023-07-18
abcr	AB470828-100 mg	Furanone C30, min.97% (GC); .	247167-54-0		100MG	€624.80	2023-07-18
abcr	AB470828-10mg	Furanone C30, min.97% (GC); .	247167-54-0		10mg	€104.50	2025-02-22
abcr	AB470828-25mg	Furanone C30, min.97% (GC); .	247167-54-0		25mg	€209.00	2025-02-22
abcr	AB470828-100mg	Furanone C30, min.97% (GC); .	247167-54-0		100mg	€624.80	2025-02-22
Aaron	AR002PVY-10mg	2(5H)-Furanone, 4-bromo-5-(bromomethylene)-, (5Z)-	247167-54-0	98%	10mg	$353.00	2025-02-10
1PlusChem	1P002PNM-5mg	2(5H)-Furanone, 4-bromo-5-(bromomethylene)-, (5Z)-	247167-54-0	98%	5mg	$224.00	2024-05-21
1PlusChem	1P002PNM-10mg	2(5H)-Furanone, 4-bromo-5-(bromomethylene)-, (5Z)-	247167-54-0	98%	10mg	$335.00	2024-05-21